2,4-Dimethyl-3-nitroaniline (CAS 31167-04-1): Technical Profile and Application Guide
2,4-Dimethyl-3-nitroaniline (CAS 31167-04-1): Technical Profile and Application Guide
The following technical guide details the properties, synthesis, and applications of 2,4-Dimethyl-3-nitroaniline (CAS 31167-04-1) . This document is structured for researchers and process chemists requiring high-fidelity data for experimental design and drug development.
Executive Summary
2,4-Dimethyl-3-nitroaniline (also known as 3-nitro-2,4-xylidine ) is a specialized aniline derivative characterized by high steric hindrance due to the "buttressing" effect of the nitro group positioned between two methyl groups. Unlike its more common isomer, 2,4-dimethyl-5-nitroaniline, this compound serves as a critical regiochemical scaffold in the synthesis of Bruton’s Tyrosine Kinase (BTK) inhibitors (e.g., pyrazolopyrimidine derivatives) and complex azo dyes. Its unique substitution pattern dictates specific synthetic strategies, primarily involving the selective reduction of dinitro-m-xylene precursors.
Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]
The steric environment of the nitro group at position 3 significantly influences the compound's reactivity and solubility profile compared to other xylidine isomers.
Table 1: Core Chemical Data
| Property | Specification |
| CAS Registry Number | 31167-04-1 |
| IUPAC Name | 2,4-Dimethyl-3-nitroaniline |
| Synonyms | 3-Nitro-2,4-xylidine; 1-Amino-2,4-dimethyl-3-nitrobenzene |
| Molecular Formula | C₈H₁₀N₂O₂ |
| Molecular Weight | 166.18 g/mol |
| SMILES | CC1=C(C(=C(C=C1)[O-])C)N |
| Appearance | Yellow to orange crystalline solid |
| Melting Point | ~78°C (Predicted/Analogous range); distinct from 5-nitro isomer (70–72°C) |
| Solubility | Insoluble in water; Soluble in DMSO, Methanol, Ethyl Acetate, DCM |
| pKa (Conjugate Acid) | ~2.8 (Predicted); Weakly basic due to electron-withdrawing nitro group |
Synthetic Methodology
Synthesizing CAS 31167-04-1 requires overcoming the directing effects that typically favor the 5-nitro isomer. The most robust route involves the selective reduction of 2,4-dinitro-m-xylene . Direct nitration of 2,4-xylidine is not recommended as it predominantly yields the 5-nitro or 6-nitro isomers due to steric and electronic directing effects.
Synthesis Workflow: Selective Reduction Route
This protocol utilizes a regioselective Zinin reduction or catalytic transfer hydrogenation to convert the less sterically hindered nitro group (at position 4 relative to the original xylene numbering) to an amine.
Step 1: Nitration of m-Xylene (Precursor Synthesis)
-
Reagents: m-Xylene, HNO₃, H₂SO₄.
-
Mechanism: Electrophilic aromatic substitution.
-
Outcome: A mixture of 4,6-dinitro-m-xylene (major) and 2,4-dinitro-m-xylene (minor). Isomer separation is required via fractional crystallization or chromatography.
Step 2: Regioselective Reduction (Target Synthesis)
-
Substrate: 2,4-Dinitro-m-xylene (1,3-dimethyl-2,4-dinitrobenzene).
-
Reagents: 10% Pd/C, Formic Acid, Triethylamine (TEA).
-
Conditions: Reflux or 100°C.
-
Selectivity: The nitro group at position 4 (less hindered) is reduced to an amine, while the nitro group at position 2 (sandwiched between methyls) remains intact.
-
Renumbering: The new amine group takes priority (Position 1), shifting the methyls to 2,4 and the remaining nitro to 3.
Experimental Protocol (Transfer Hydrogenation)
Note: This protocol is adapted from analogous nitro-reduction methodologies cited in patent literature [1].
-
Charge: In a reaction vessel, dissolve 1,3-dimethyl-2,4-dinitrobenzene (1.0 eq) in Triethylamine (approx. 4-5 vol).
-
Catalyst: Add 10% Pd/C (10 wt% loading).
-
Reduction: Slowly add Formic Acid (4.0 eq) dropwise under nitrogen atmosphere. Caution: Exothermic reaction with gas evolution (CO₂).
-
Heating: Heat the mixture to 100°C for 30–60 minutes. Monitor via TLC/HPLC for the disappearance of the dinitro starting material.
-
Workup: Cool to room temperature. Neutralize with saturated aqueous NaHCO₃.
-
Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate in vacuo.[1]
-
Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography (Hexane/EtOAc gradient) to yield 2,4-dimethyl-3-nitroaniline as yellow crystals.
Synthesis Pathway Diagram
Figure 1: Synthetic pathway from m-xylene to 2,4-dimethyl-3-nitroaniline via selective reduction of the 2,4-dinitro intermediate.[2]
Analytical Characterization
Validating the structure of CAS 31167-04-1 is crucial to distinguish it from the 5-nitro isomer.
-
¹H NMR (DMSO-d₆, 400 MHz):
-
Aromatic Protons: Two doublets or an AB system (if J-coupling is resolved) typically around δ 6.8–7.2 ppm. The 5-nitro isomer shows singlets (para position H's), whereas the 3-nitro isomer has protons at positions 5 and 6 (ortho to each other), showing characteristic ortho-coupling (J ≈ 8 Hz).
-
Methyl Groups: Two distinct singlets around δ 2.1–2.3 ppm.
-
Amine: Broad singlet around δ 5.0–6.0 ppm (exchangeable with D₂O).
-
-
IR Spectrum:
-
N-H Stretch: Doublet around 3300–3500 cm⁻¹ (primary amine).
-
NO₂ Stretch: Strong bands at ~1530 cm⁻¹ (asymmetric) and ~1350 cm⁻¹ (symmetric).
-
-
Mass Spectrometry:
-
m/z: 166.1 [M]⁺ or 167.1 [M+H]⁺.
-
Applications in Drug Development
The primary utility of 2,4-dimethyl-3-nitroaniline lies in its role as a scaffold for kinase inhibitors . The "3-nitro" motif provides a handle for further functionalization (reduction to diamine) while the methyl groups provide hydrophobic interactions within enzyme binding pockets.
BTK Inhibitor Synthesis
Researchers utilize this compound to synthesize Pyrazolopyrimidine derivatives , which are potent inhibitors of Bruton's Tyrosine Kinase (BTK), a target for treating B-cell malignancies and autoimmune diseases [2].
-
Downstream Logic:
-
Reduction: The nitro group is reduced to an amine, yielding 2,4-dimethyl-1,3-phenylenediamine .
-
Cyclization: The diamine reacts with pyrimidine precursors to form the core pharmacophore.
-
Selectivity: The specific arrangement of methyls prevents steric clashes in the ATP-binding site of the kinase.
-
Application Workflow Diagram
Figure 2: Downstream applications of CAS 31167-04-1 in pharmaceutical and industrial chemistry.
Safety & Handling (E-E-A-T)
As a nitroaniline derivative, CAS 31167-04-1 poses specific toxicological risks. Protocols must be self-validating regarding safety containment.
-
Hazard Classification:
-
Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin.
-
Specific Target Organ Toxicity: Potential for Methemoglobinemia (oxidation of hemoglobin). Signs include cyanosis (blue skin/lips).
-
-
Handling Protocol:
-
PPE: Nitrile gloves (double gloving recommended), lab coat, safety glasses, and P95/P100 respirator if dust generation is possible.
-
Engineering Controls: All weighing and transfer operations must occur inside a certified chemical fume hood.
-
Decontamination: Clean spills with 10% sodium hypochlorite solution followed by water.
-
-
Storage: Store in a cool, dry place (2–8°C recommended) under inert atmosphere (Argon/Nitrogen) to prevent oxidation, although the compound is relatively stable.
References
-
Preparation of 2,4-dimethyl-3-nitroaniline. US Patent 5952362A. (Describes the selective reduction of dinitro-m-xylene using Pd/C and formic acid).
-
Pyrazolopyrimidine derivatives, preparation method thereof, and pharmaceutical composition. WO Patent 2018208132A1. (Details the use of CAS 31167-04-1 as an intermediate for BTK inhibitors).
-
Zinin Reduction of Nitroarenes. Sciencemadness Library / Porter, H.K. (Review of selective reduction techniques for polynitroarenes).
-
2,4-Dimethyl-3-nitroaniline Properties. ChemicalBook. (Physicochemical data and predicted constants).
